Cas no 379254-96-3 (2-chloro-N-(4-ethylphenyl)propanamide)
2-Chloro-N-(4-ethylphenyl)propanamide is a chloro-substituted propanamide derivative with applications in organic synthesis and pharmaceutical intermediates. Its structure features a chloroethyl group adjacent to an amide linkage, enhancing reactivity in nucleophilic substitution and condensation reactions. The presence of the 4-ethylphenyl group contributes to its lipophilicity, making it useful in the development of bioactive compounds. This compound is valued for its stability under controlled conditions and its role as a versatile building block in medicinal chemistry. Proper handling is required due to its potential sensitivity to moisture and heat. Suitable for research and industrial use under appropriate safety protocols.
379254-96-3 structure
Product Name:2-chloro-N-(4-ethylphenyl)propanamide
CAS No:379254-96-3
MF:C11H14ClNO
MW:211.687962055206
CID:3109910
PubChem ID:4413679
Update Time:2025-05-28
2-chloro-N-(4-ethylphenyl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-N-(4-ethyl-phenyl)-propionamide
- FC114005
- BBL037315
- CS-0307545
- EN300-01785
- 985-221-9
- VS-14065
- 2-chloro-N-(4-ethylphenyl)propanamide
- H22049
- ALBB-002360
- MFCD03147316
- 379254-96-3
- Z56862358
- AKOS005171063
- STK501995
-
- Inchi: 1S/C11H14ClNO/c1-3-9-4-6-10(7-5-9)13-11(14)8(2)12/h4-8H,3H2,1-2H3,(H,13,14)
- InChI Key: IAYXTUQFAKJQOV-UHFFFAOYSA-N
- SMILES: ClC(C)C(NC1C=CC(=CC=1)CC)=O
Computed Properties
- Exact Mass: 211.076
- Monoisotopic Mass: 211.076
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 29.1A^2
2-chloro-N-(4-ethylphenyl)propanamide Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-chloro-N-(4-ethylphenyl)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C377328-100mg |
2-chloro-N-(4-ethylphenyl)propanamide |
379254-96-3 | 100mg |
$ 70.00 | 2022-04-01 | ||
| TRC | C377328-500mg |
2-chloro-N-(4-ethylphenyl)propanamide |
379254-96-3 | 500mg |
$ 230.00 | 2022-04-01 | ||
| TRC | C377328-1g |
2-chloro-N-(4-ethylphenyl)propanamide |
379254-96-3 | 1g |
$ 340.00 | 2022-04-01 | ||
| Enamine | EN300-01785-0.05g |
2-chloro-N-(4-ethylphenyl)propanamide |
379254-96-3 | 95% | 0.05g |
$24.0 | 2023-05-01 | |
| Enamine | EN300-01785-0.1g |
2-chloro-N-(4-ethylphenyl)propanamide |
379254-96-3 | 95% | 0.1g |
$37.0 | 2023-05-01 | |
| Enamine | EN300-01785-0.25g |
2-chloro-N-(4-ethylphenyl)propanamide |
379254-96-3 | 95% | 0.25g |
$52.0 | 2023-05-01 | |
| Enamine | EN300-01785-0.5g |
2-chloro-N-(4-ethylphenyl)propanamide |
379254-96-3 | 95% | 0.5g |
$82.0 | 2023-05-01 | |
| Enamine | EN300-01785-1.0g |
2-chloro-N-(4-ethylphenyl)propanamide |
379254-96-3 | 95% | 1g |
$105.0 | 2023-05-01 | |
| Enamine | EN300-01785-2.5g |
2-chloro-N-(4-ethylphenyl)propanamide |
379254-96-3 | 95% | 2.5g |
$144.0 | 2023-05-01 | |
| Enamine | EN300-01785-5.0g |
2-chloro-N-(4-ethylphenyl)propanamide |
379254-96-3 | 95% | 5g |
$209.0 | 2023-05-01 |
2-chloro-N-(4-ethylphenyl)propanamide Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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